Ethyl 2-(1-hydroxycyclohexyl)acetate
Overview
Description
Ethyl 2-(1-hydroxycyclohexyl)acetate is a chemical compound with the linear formula C10H18O3 . It has a molecular weight of 186.253 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The InChI code for Ethyl 2-(1-hydroxycyclohexyl)acetate is 1S/C10H18O3/c1-2-13-9(11)8-10(12)6-4-3-5-7-10/h12H,2-8H2,1H3 . This indicates that the molecule consists of a cyclohexyl ring with a hydroxyl group at the 1-position, an ethyl group, and an acetate group.
Physical And Chemical Properties Analysis
Ethyl 2-(1-hydroxycyclohexyl)acetate is a liquid at room temperature . It has a molecular weight of 186.25 g/mol . The density of the compound is 1.034 g/cm3 at 20°C. The boiling point of the compound is 254-256°C.
Scientific Research Applications
Distribution Dynamics in Warm-Blooded Animals
Ethyl 2-(1-hydroxycyclohexyl) acetate's behavior in warm-blooded animals, particularly its distribution dynamics, has been a subject of interest. Studies have investigated its distribution after intravenous administration in rats, employing techniques like chromatography and gas chromatography mass-spectrometry. Significant concentrations were found in organs like the spleen, brain, lungs, and heart (Shormanov & Pravdyuk, 2017). Similar studies also explored its distribution after intra-gastric administration, revealing its significant presence in tissues like the stomach, small intestine, and brain (Shormanov, Pravdyuk, Kuzovlev, & Shabunina, 2018).
Analytical Chemistry Applications
Ethyl 2-(1-hydroxycyclohexyl) acetate has been used in analytical chemistry, particularly in the field of liquid–liquid microextraction. A study employed a mixture of ethyl acetate and ionic liquid for the extraction of tetracyclines in water samples, demonstrating significant enhancement in extraction efficiencies (Du et al., 2014).
Synthesis of Bioactive Compounds
In the synthesis of bioactive compounds, ethyl 2-(1-hydroxycyclohexyl) acetate plays a crucial role. For instance, it's involved in the formation of β-Hydroxy esters from reactions with aldehydes or ketones (Rathke, 2003). Additionally, it has been used in the synthesis of novel coumarin derivatives, which demonstrated significant antimicrobial activities (Medimagh-Saidana et al., 2015).
Azeotropic Mixture Separation
Research has also explored its use in the separation of ethyl acetate and ethanol azeotropic mixtures using hydrophilic ionic liquids, a process critical in certain industrial applications (Zhang, Deng, Li, & Chen, 2008).
Safety And Hazards
Ethyl 2-(1-hydroxycyclohexyl)acetate is classified as a hazardous substance . It is harmful if swallowed (H302) and may cause eye irritation (H319). It may also cause drowsiness or dizziness (H336). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
A study on the reaction of carboxylic acids with vinyl ethers under solvent-free conditions using molecular iodine as a catalyst mentioned Ethyl 2-(1-hydroxycyclohexyl)acetate . The study found that at a reaction temperature of 80°C, both the esterification and the elimination of a water molecule occurred, yielding the unsaturated butyl ester butyl 2-cyclohexenylacetate . This suggests potential future directions for research involving Ethyl 2-(1-hydroxycyclohexyl)acetate.
Relevant Papers
There are several peer-reviewed papers and technical documents related to Ethyl 2-(1-hydroxycyclohexyl)acetate available at Sigma-Aldrich . These documents can provide more detailed information about this compound.
properties
IUPAC Name |
ethyl 2-(1-hydroxycyclohexyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O3/c1-2-13-9(11)8-10(12)6-4-3-5-7-10/h12H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEWIMVJKELSRSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1(CCCCC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20967828 | |
Record name | Ethyl (1-hydroxycyclohexyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20967828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(1-hydroxycyclohexyl)acetate | |
CAS RN |
5326-50-1 | |
Record name | 5326-50-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50876 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5326-50-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=307 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl (1-hydroxycyclohexyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20967828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1-Hydroxy-cyclohexyl)-acetic acid ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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